Cas no 73742-45-7 (2,4(1H,3H)-Pyrimidinedione,5-chloro-6-(chloromethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-chloro-6-(chloromethyl)-
• CAS No: 73742-45-7
• MF: C₅H₄Cl₂N₂O₂
• MW: 195.003458976746
• MDL: MFCD01571383
• CID: 553918
• PubChem ID: 4171056
• Update Time: 2025-05-24

2,4(1H,3H)-Pyrimidinedione,5-chloro-6-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-chloro-6-(chloromethyl)-
• 5-chloro-6-(chloromethyl)-2,4(1H,3H)-Pyrimidinedione
• 5-CHLORO-6-(CHLOROMETHYL)PYRIMIDINE-2,4(1H,3H)-DIONE
• 5-Chlor-6-chlormethyl-1H-pyrimidin-2,4-dion
• 5-chloro-6-(chloromethyl)-2,4-dihydroxypyrimidine
• 5-chloro-6-(chloromethyl)uracil
• 5-chloro-6-chloromethyl-1H-pyrimidine-2,4-dione
• 5-chloro-6-chloromethyluracil
• AC1N5FYF
• AG-A-85033
• CTK6H6307
• OR30050
• RP08391
• SureCN6060121
• 5-chloro-6-chloromethyl-uracil
• MFCD01571383
• SCHEMBL6060121
• W16813
• 5-chloro-6-(chloromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• DTXSID70400235
• SY286503
• 5-chloro-6-(chloromethyl)pyrimidine-2,4-diol
• SB38510
• AS-70623
• J-517371
• AMY25408
• BCP19522
• 2,4(1H,3H)-Pyrimidinedione,5-chloro-6-(chloromethyl)-(9CI)
• AKOS037646747
• YCA74245
• CS-0008571
• 73742-45-7
• FT-0685712
• BXVCXZREYQLVTA-UHFFFAOYSA-N
• 5-chloro-6-(chloromethyl)-1H-pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 5-chloro-6-(chloromethyl)-
• AKOS006229242
• DB-074735

• MDL： MFCD01571383
• Inchi： 1S/C5H4Cl2N2O2/c6-1-2-3(7)4(10)9-5(11)8-2/h1H2,(H2,8,9,10,11)
• InChI Key： BXVCXZREYQLVTA-UHFFFAOYSA-N
• SMILES： ClC1C(NC(NC=1CCl)=O)=O

Computed Properties

• Exact Mass: 193.9649828g/mol
• Monoisotopic Mass: 193.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 270-275 ºC
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),

Additional information on 2,4(1H,3H)-Pyrimidinedione,5-chloro-6-(chloromethyl)-

Compound CAS No. 73742-45-7: 2,4(1H,3H)-Pyrimidinedione, 5-chloro-6-(chloromethyl)

The compound with CAS No. 73742-45-7, commonly referred to as 2,4(1H,3H)-pyrimidinedione, 5-chloro-6-(chloromethyl), is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure and functional groups, which make it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Structure and Properties

The molecular structure of 2,4(1H,3H)-pyrimidinedione is centered around a pyrimidine ring system with two adjacent keto groups at positions 1 and 3. The substitution pattern includes a chlorine atom at position 5 and a chloromethyl group at position 6. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and solubility.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design due to their ability to form hydrogen bonds and interact with biological targets. The presence of the chloromethyl group introduces additional versatility, enabling the molecule to participate in various nucleophilic substitutions and condensation reactions.

Synthesis and Applications

The synthesis of 2,4(1H,3H)-pyrimidinedione involves multi-step organic reactions that often require precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies to optimize the synthesis process, including the use of microwave-assisted techniques and catalytic systems.

In terms of applications, this compound serves as a key intermediate in the production of advanced polymers and optoelectronic materials. Its ability to undergo cyclization reactions makes it particularly useful in the development of conjugated systems with tailored electronic properties.

Safety Considerations

While handling 2,4(1H,3H)-pyrimidinedione, it is essential to follow standard laboratory safety protocols due to its potential for skin irritation and inhalation hazards. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation.

Future Directions

Ongoing research into 2,4(1H,3H)-pyrimidinedione focuses on expanding its utility in green chemistry applications. Scientists are exploring its role in bio-based polymer synthesis and sustainable material development. Additionally, efforts are being made to enhance its stability under harsher conditions for industrial-scale production.

In conclusion,2,4(1H,3H)-pyrimidinedione, with CAS No. 73742-45-7, remains a critical compound in modern chemical research due to its unique properties and wide-ranging applications.